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Compound of Interest

Compound Name: Transbond

CAS No.: 135669-49-7

Cat. No.: B1178325

Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Transbond orthodontic adhesives. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

I. Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure to

the chemical components of Transbond, which may cause eye and skin irritation, or allergic

reactions.[1][2][3][4][5]
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PPE Category Item Specifications and Usage

Hand Protection Nitrile Gloves

Acrylates may penetrate

commonly used gloves; nitrile

gloves are recommended.[1][4]

[6] A no-touch technique is

advised. If the glove comes

into contact with the product, it

should be removed and

discarded immediately,

followed by hand washing with

soap and water before re-

gloving.[1][2][3][4]

Eye Protection
Safety Glasses with Side

Shields

To be worn at all times to

prevent contact with eyes,

which can cause mild to

moderate irritation.[1][4][5]

Respiratory Protection Not generally required

Use in a well-ventilated area is

sufficient for typical

applications.[1][4][5] For large

spills or in confined spaces,

mechanical ventilation may be

necessary.[1][2][5]

Protective Clothing Lab Coat or Gown

Long-sleeved protective

clothing should be worn to

cover skin and personal

garments from potential

splashes and contamination.[7]

[8][9] Contaminated clothing

should be removed and

washed before reuse.[2][3]

II. Operational Protocol: Step-by-Step Handling
Procedure

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dvd-dental.com/content/documents/25-988/HKCaoJYYiAInHFGc2vKrHydfx2WX0wjZ.pdf
https://www.austrodent.at/shop/media/pdf/g0/bf/c4/transbond-plus_de.pdf
https://permabond.com/ppe-protect-skin-working-adhesives/
https://www.dvd-dental.com/content/documents/25-988/HKCaoJYYiAInHFGc2vKrHydfx2WX0wjZ.pdf
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4YtB5YtUPv70k17zHvu9lxtD7SSSSSS--
https://www.henryschein.co.nz/documents/msds/LIVE/3M/Transbond%20XT%20Light%20Cure%20Adhesive%20(712-031,%20712-036,%20712-066)_SDS_Exp_20270814.pdf
https://www.austrodent.at/shop/media/pdf/g0/bf/c4/transbond-plus_de.pdf
https://www.dvd-dental.com/content/documents/25-988/HKCaoJYYiAInHFGc2vKrHydfx2WX0wjZ.pdf
https://www.austrodent.at/shop/media/pdf/g0/bf/c4/transbond-plus_de.pdf
https://cdmsweb.3m.com/ingredientcommunication/file/Media/Rq69L4fsCw4
https://www.dvd-dental.com/content/documents/25-988/HKCaoJYYiAInHFGc2vKrHydfx2WX0wjZ.pdf
https://www.austrodent.at/shop/media/pdf/g0/bf/c4/transbond-plus_de.pdf
https://cdmsweb.3m.com/ingredientcommunication/file/Media/Rq69L4fsCw4
https://www.dvd-dental.com/content/documents/25-988/HKCaoJYYiAInHFGc2vKrHydfx2WX0wjZ.pdf
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4YtB5YtUPv70k17zHvu9lxtD7SSSSSS--
https://cdmsweb.3m.com/ingredientcommunication/file/Media/Rq69L4fsCw4
https://www.cdc.gov/dental-infection-control/hcp/dental-ipc-faqs/personal-protective-equipment.html
https://dimensionsofdentalhygiene.com/article/best-practices-for-personal-protective-equipment/
https://www.infectioncontroltoday.com/view/personal-protective-equipment-ppe-for-dental-professionals-a-layered-defense
https://multimedia.3m.com/mws/mediawebserver?SSSSSuUn_zu8l00x4YtB5YtUPv70k17zHvu9lxtD7SSSSSS--
https://www.henryschein.co.nz/documents/msds/LIVE/3M/Transbond%20XT%20Light%20Cure%20Adhesive%20(712-031,%20712-036,%20712-066)_SDS_Exp_20270814.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178325?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to a strict operational protocol is crucial for both safety and the effective application

of Transbond adhesives.

Preparation:

Ensure the work area is well-ventilated.[1][4][5]

Don all required PPE as specified in the table above.

Store the product out of direct sunlight as it is light-sensitive.[1][4]

Application:

A "no-touch" technique is highly recommended during application.[1][4]

If using capsules, insert them into the dispenser and apply a small amount of adhesive

with slow, steady pressure.[10][11]

For syringe application, dispense a small amount onto the bracket base.[12]

Avoid premature curing from ambient light by covering the patient's mouth with a dark-

colored mask if final positioning is delayed.[10][11]

Curing:

Once the bracket is positioned, remove any excess adhesive.[10][11]

Hold the curing light at a distance of 2-3 mm from the appliance.[10][11]

Archwires can be placed immediately after the final bracket is cured.[10]

Post-Procedure:

Properly dispose of all single-use items and contaminated materials (see Section IV).

Clean and disinfect reusable equipment according to the manufacturer's instructions.

Wash hands thoroughly with soap and water after removing gloves.[6]
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III. Emergency and First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Instructions

Eye Contact

Immediately flush the eyes with large amounts

of water. If irritation persists, seek medical

attention.[1][10]

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with plenty of soap and

water.[1][3][4] If skin irritation or a rash

develops, get medical advice.[2][3][5]

Inhalation
Move the individual to fresh air. If respiratory

symptoms develop, seek medical attention.[1][4]

Ingestion

Do not induce vomiting. Give the person two

glasses of water and seek medical attention.[1]

[4]

IV. Spill Management and Disposal Plan
Proper containment and disposal are necessary to mitigate environmental contamination and

workplace hazards.

Spill Management:

Evacuate and Ventilate: Clear the area of unprotected personnel and ensure adequate

ventilation.[1][2][5]

Containment: For larger spills, prevent entry into drains and waterways by using absorbent

materials like bentonite or vermiculite.[1]

Clean-up:

Collect as much of the spilled material as possible.[1][2][4][5]
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Clean the remaining residue with an appropriate solvent, following all safety precautions

on the solvent's Safety Data Sheet.[1][2][3][5]

Place all collected material into a closed, approved container for disposal.[1][2][4][5]

Disposal Plan:

Uncured Product: Uncured Transbond should be incinerated in a permitted waste

incineration facility as a disposal alternative.[2][5]

Cured Product: Once fully cured or polymerized, the product can be disposed of in a

permitted industrial waste facility or a sanitary landfill.[1][2][4][5]

Regulations: Always consult and adhere to local, regional, and national regulations for waste

disposal.[2][3][4][5]

V. Workflow for Safe Handling of Transbond
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Transbond Handling and Safety Workflow
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Caption: Workflow for the safe handling, application, and disposal of Transbond adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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